Cas no 40084-31-9 (2,6-Di-tert-butyl-4-iodophenol)

2,6-Di-tert-butyl-4-iodophenol structure
40084-31-9 structure
Product Name:2,6-Di-tert-butyl-4-iodophenol
CAS No:40084-31-9
MF:C14H21IO
MW:332.220416784287
CID:2825855
PubChem ID:13193501
Update Time:2025-04-21

2,6-Di-tert-butyl-4-iodophenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-bis(1,1-dimethylethyl)-4-iodo-
    • DTXSID10526226
    • 2,6-di-tert-butyl-4-iodophenol
    • SCHEMBL12574779
    • 40084-31-9
    • 2,6-Di-tert-butyl-4-iodophenol
    • Inchi: 1S/C14H21IO/c1-13(2,3)10-7-9(15)8-11(12(10)16)14(4,5)6/h7-8,16H,1-6H3
    • InChI Key: YMQZVMMEASMOCG-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C

Computed Properties

  • Exact Mass: 332.06371Da
  • Monoisotopic Mass: 332.06371Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 20.2Ų
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